Cas no 1329837-75-3 (rac Ambrisentan-d3 Methyl Ester)

• Product Name: rac Ambrisentan-d3 Methyl Ester
• CAS No: 1329837-75-3
• MF: C₂₃H₂₄N₂O₄
• MW: 392.447666168213
• CID: 4553135
• PubChem ID: 71313129
• Update Time: 2025-06-13

rac Ambrisentan-d3 Methyl Ester Chemical and Physical Properties

Names and Identifiers

• rac Ambrisentan-d3 Methyl Ester
• α-[(4,6-DiMethyl-2-pyriMidinyl)oxy]-β-Methoxy-β-phenyl-benzenepropanoic Acid-d3 Methyl Ester
• [2H3]- (±)-Ambrisentan Methyl Ester
• CS-0202215
• a-[(4,6-Dimethyl-2-pyrimidinyl)oxy]-ss-methoxy-ss-phenyl-benzenepropanoic Acid-d3 Methyl Ester;
• methyl 2-(4,6-dimethylpyrimidin-2-yl)oxy-3,3-diphenyl-3-(trideuteriomethoxy)propanoate
• 1329837-75-3
• (Rac)-Ambrisentan-d3 Methyl Ester
• HY-132679S

• Inchi： 1S/C23H24N2O4/c1-16-15-17(2)25-22(24-16)29-20(21(26)27-3)23(28-4,18-11-7-5-8-12-18)19-13-9-6-10-14-19/h5-15,20H,1-4H3
• InChI Key： RCOLWOXJIUGEGI-UHFFFAOYSA-N
• SMILES： c1(C)nc(OC(C(OC)=O)C(OC)(c2ccccc2)c2ccccc2)nc(C)c1 |w:5|

Computed Properties

• Exact Mass: 395.19243749g/mol
• Monoisotopic Mass: 395.19243749g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 553.9±60.0 °C at 760 mmHg
• Flash Point: 288.8±32.9 °C
• Vapor Pressure: No data available

rac Ambrisentan-d3 Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on rac Ambrisentan-d3 Methyl Ester

Comprehensive Overview of rac Ambrisentan-d3 Methyl Ester (CAS No. 1329837-75-3): Properties, Applications, and Research Insights

rac Ambrisentan-d3 Methyl Ester (CAS No. 1329837-75-3) is a deuterated derivative of the well-known endothelin receptor antagonist Ambrisentan. This compound has gained significant attention in pharmaceutical research due to its unique isotopic labeling, which enhances its utility in metabolic studies, pharmacokinetic analyses, and drug development. The incorporation of deuterium (d3) at specific positions improves the compound's stability and makes it an invaluable tool for LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) applications.

In recent years, the demand for deuterated compounds like rac Ambrisentan-d3 Methyl Ester has surged, driven by advancements in precision medicine and the need for more accurate bioanalytical methods. Researchers frequently search for terms such as "deuterated drug standards," "isotope-labeled pharmaceuticals," and "Ambrisentan metabolites," reflecting the growing interest in this niche yet critical area of study. The compound's CAS No. 1329837-75-3 is often used as a key identifier in scientific literature and procurement databases.

One of the most compelling applications of rac Ambrisentan-d3 Methyl Ester lies in its role as an internal standard for quantitative analysis. Its structural similarity to non-deuterated Ambrisentan ensures minimal deviation in chromatographic behavior, while the deuterium atoms provide a distinct mass shift for unambiguous detection. This is particularly relevant in clinical trials and therapeutic drug monitoring, where accuracy is paramount. The compound's methyl ester moiety further enhances its solubility, making it suitable for a wide range of in vitro and in vivo studies.

From a synthetic chemistry perspective, rac Ambrisentan-d3 Methyl Ester exemplifies the innovative use of isotopic labeling techniques. The deuterium atoms are typically introduced via hydrogen-deuterium exchange or deuterated building blocks, processes that require meticulous optimization to achieve high isotopic purity. This aligns with the broader trend toward green chemistry, as deuterated compounds often reduce the need for repetitive synthesis and minimize waste in analytical workflows.

The pharmaceutical industry's focus on pulmonary arterial hypertension (PAH) treatments has also spotlighted rac Ambrisentan-d3 Methyl Ester. As a derivative of Ambrisentan—an FDA-approved PAH therapy—this compound aids in elucidating drug metabolism pathways and identifying potential drug-drug interactions. Searches for "PAH biomarker analysis" and "deuterated PAH drugs" frequently intersect with discussions about this compound, underscoring its relevance in both academic and industrial settings.

Looking ahead, the versatility of rac Ambrisentan-d3 Methyl Ester is expected to expand further. Emerging technologies like high-resolution mass spectrometry (HRMS) and AI-driven drug discovery are creating new opportunities for isotopic applications. Whether in pharmacokinetic modeling or translational research, this compound remains a cornerstone of modern analytical chemistry. Its CAS No. 1329837-75-3 will continue to serve as a vital reference for researchers navigating the complexities of deuterated pharmaceuticals.